N-(3,4-dichlorophenyl)-4-[(2E)-2-(4-ethoxybenzylidene)hydrazinyl]-4-oxobutanamide

• Molecular Formula: C19H19Cl2N3O3
• Molecular Weight: 408.3 g/mol
• IUPAC Name: N-(3,4-dichlorophenyl)-N'-[(E)-(4-ethoxyphenyl)methylideneamino]butanediamide
• InChI: InChI=1S/C19H19Cl2N3O3/c1-2-27-15-6-3-13(4-7-15)12-22-24-19(26)10-9-18(25)23-14-5-8-16(20)17(21)11-14/h3-8,11-12H,2,9-10H2,1H3,(H,23,25)(H,24,26)/b22-12+
• InChI Key: UPAVJRUOLVSAJY-WSDLNYQXSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=N/NC(=O)CCC(=O)NC2=CC(=C(C=C2)Cl)Cl
• Canonical SMILES: CCOC1=CC=C(C=C1)C=NNC(=O)CCC(=O)NC2=CC(=C(C=C2)Cl)Cl

Description

N-(3,4-dichlorophenyl)-4-[(2E)-2-(4-ethoxybenzylidene)hydrazinyl]-4-oxobutanamide is a complex organic compound that has garnered interest in various fields of scientific research. This compound is characterized by its unique structure, which includes a dichlorophenyl group, an ethoxybenzylidene hydrazinyl moiety, and an oxobutanamide backbone. Its multifaceted structure allows it to participate in a variety of chemical reactions and makes it a valuable subject of study in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3,4-dichlorophenyl)-4-[(2E)-2-(4-ethoxybenzylidene)hydrazinyl]-4-oxobutanamide typically involves a multi-step process:

Formation of the Hydrazone Intermediate: The initial step involves the condensation of 4-ethoxybenzaldehyde with hydrazine hydrate to form the hydrazone intermediate. This reaction is usually carried out in an ethanol solvent under reflux conditions.

Acylation Reaction: The hydrazone intermediate is then reacted with 3,4-dichlorophenylacetic acid in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) to form the final product. The reaction is typically conducted in a dichloromethane solvent at room temperature.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This can include the use of automated reactors, continuous flow systems, and advanced purification techniques such as high-performance liquid chromatography (HPLC).

Chemical Reactions Analysis

Types of Reactions

N-(3,4-dichlorophenyl)-4-[(2E)-2-(4-ethoxybenzylidene)hydrazinyl]-4-oxobutanamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the dichlorophenyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

N-(3,4-dichlorophenyl)-4-[(2E)-2-(4-ethoxybenzylidene)hydrazinyl]-4-oxobutanamide has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the development of new materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of N-(3,4-dichlorophenyl)-4-[(2E)-2-(4-ethoxybenzylidene)hydrazinyl]-4-oxobutanamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, leading to its potential anticancer effects.

Comparison with Similar Compounds

Similar Compounds

N-(3,4-dichlorophenyl)-4-oxobutanamide: Lacks the ethoxybenzylidene hydrazinyl moiety.

N-(4-ethoxyphenyl)-4-[(2E)-2-(4-ethoxybenzylidene)hydrazinyl]-4-oxobutanamide: Contains an ethoxyphenyl group instead of a dichlorophenyl group.

Uniqueness

N-(3,4-dichlorophenyl)-4-[(2E)-2-(4-ethoxybenzylidene)hydrazinyl]-4-oxobutanamide is unique due to its combination of functional groups, which confer distinct chemical reactivity and biological activity